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Compound of Interest

Compound Name: 3-Bromo-5-nitrobenzamide

CAS No.: 54321-80-1

Cat. No.: B1274910

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-nitrobenzamide, a

chemical compound of interest in medicinal chemistry and synthetic organic chemistry. This

document details its physicochemical properties, experimental protocols for its synthesis and

analysis, and explores the biological significance of the broader class of nitrobenzamides.

Physicochemical Properties of 3-Bromo-5-
nitrobenzamide
3-Bromo-5-nitrobenzamide is a substituted aromatic amide. A summary of its key quantitative

data is presented in the table below.
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Property Value Source

Molecular Formula C₇H₅BrN₂O₃ PubChem[1]

Molecular Weight 246.03 g/mol PubChem

IUPAC Name 3-bromo-5-nitrobenzamide PubChem[1]

CAS Number 42972-23-6 PubChem

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-Bromo-5-nitrobenzamide
are not readily available in the public domain, a general methodology can be inferred from the

synthesis of structurally similar compounds, such as 3-Bromo-N-methyl-5-nitrobenzamide and

from its precursor, 3-bromo-5-nitrobenzoic acid.

Synthesis of 3-Bromo-5-nitrobenzamide
A plausible synthetic route to 3-Bromo-5-nitrobenzamide involves the amidation of 3-bromo-

5-nitrobenzoyl chloride. The precursor, 3-bromo-5-nitrobenzoic acid, can be synthesized via

bromination of 5-nitrobenzoic acid or through a Sandmeyer reaction involving 3-amino-5-

nitrobenzoic acid[2].

Step 1: Synthesis of 3-bromo-5-nitrobenzoyl chloride

Reactants: 3-bromo-5-nitrobenzoic acid and a chlorinating agent (e.g., thionyl chloride

(SOCl₂) or oxalyl chloride).

Procedure: 3-bromo-5-nitrobenzoic acid is refluxed with an excess of the chlorinating agent,

often in an inert solvent. The reaction mixture is then concentrated under reduced pressure

to remove the excess chlorinating agent and solvent, yielding the crude 3-bromo-5-

nitrobenzoyl chloride.

Step 2: Amidation of 3-bromo-5-nitrobenzoyl chloride

Reactants: 3-bromo-5-nitrobenzoyl chloride and an ammonia source (e.g., aqueous

ammonia or ammonia gas).
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Procedure: The crude 3-bromo-5-nitrobenzoyl chloride is dissolved in an appropriate aprotic

solvent and cooled in an ice bath. The ammonia source is then added dropwise with

vigorous stirring. The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the product is typically isolated by precipitation upon addition of water,

followed by filtration, washing, and drying. Recrystallization from a suitable solvent system

can be performed for further purification.

Analytical Characterization
The synthesized 3-Bromo-5-nitrobenzamide would be characterized using standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would be

used to confirm the chemical structure. For a related compound, 3-bromo-5-

nitrobenzaldehyde, the ¹H NMR (300 MHz, DMSO-d6) shows characteristic peaks at δ 10.09

(s, 1H), 8.79-8.55 (m, 2H), and 8.51 (s, 1H)[3][4]. Similar characteristic peaks would be

expected for the benzamide derivative.

Mass Spectrometry (MS): Mass spectrometry is a critical technique for confirming the

molecular weight of the compound and analyzing its fragmentation pattern[5]. High-

resolution mass spectrometry (HRMS) would provide the exact mass, further confirming the

elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic

functional groups, such as the amide C=O stretch, N-H stretches, and the aromatic C-H and

C=C bonds.

Melting Point Analysis: The melting point of the purified compound would be determined and

compared to literature values, if available, as an indicator of purity.

Biological Activity and Signaling Pathways of
Nitrobenzamides
While specific biological activities for 3-Bromo-5-nitrobenzamide are not extensively

documented, the broader class of nitrobenzamide derivatives has shown significant potential in

drug discovery, particularly as antimicrobial and antitubercular agents[6][7].
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The nitro group is a key pharmacophore in many bioactive molecules. The antimicrobial activity

of nitro-containing compounds is often attributed to their reduction within the target organism,

leading to the formation of toxic intermediates such as nitroso and superoxide species. These

reactive species can then covalently bind to and damage critical biomolecules like DNA,

leading to cell death[8].

Several nitroaromatic compounds have been identified as inhibitors of the decaprenyl

phosphoryl-β-D-ribose 2´-epimerase (DprE1) enzyme in Mycobacterium tuberculosis[6]. This

enzyme is essential for the synthesis of the mycobacterial cell wall.

Below is a generalized workflow for the synthesis and characterization of a novel

nitrobenzamide derivative.
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General workflow for synthesis, analysis, and evaluation.
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The following diagram illustrates a simplified, hypothetical signaling pathway for the action of a

nitroaromatic antimicrobial agent.
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Hypothetical pathway for nitroaromatic drug action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

